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Compound of Interest

Compound Name: Ethyl indole-5-carboxylate

Cat. No.: B555149

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of Ethyl indole-5-carboxylate crystals. The information is compiled from various sources to
assist researchers and professionals in the fields of drug development, materials science, and
organic chemistry.

General Properties

Ethyl indole-5-carboxylate is an organic compound with the chemical formula C11H11NOz2. It
presents as an off-white crystalline powder.[1] Its molecular weight is 189.21 g/mol .[2]

Table 1: General and Computed Properties of Ethyl Indole-5-carboxylate

Property Value Source
Molecular Formula C11H11NO2 [2]
Molecular Weight 189.21 g/mol [2]
Appearance Off-white crystalline powder [1]
CAS Number 32996-16-0 [2]
IUPAC Name ethyl 1H-indole-5-carboxylate [2]
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Thermal Properties

The melting point of Ethyl indole-5-carboxylate has been reported within the range of 97-103
°C.[1] This property is a critical indicator of the purity of the crystalline solid.

Table 2: Melting Point of Ethyl Indole-5-carboxylate

Parameter Temperature Range (°C)

Melting Point 97 -103

Solubility Profile

While specific quantitative solubility data for Ethyl indole-5-carboxylate in various solvents is
not readily available in the reviewed literature, general solubility characteristics can be inferred
from related indole derivatives. Indole compounds are typically soluble in organic solvents and
demonstrate low solubility in water. For a related compound, methyl indole-5-carboxylate, it is
noted to be soluble in chloroform and methanol, and insoluble in water.[3]

Table 3: General Solubility of Ethyl Indole-5-carboxylate (Inferred)

Solvent Expected Solubility
Water Insoluble/Sparingly Soluble
Methanol Soluble

Ethanol Soluble

Dichloromethane Soluble

Crystallographic Data

As of the date of this guide, specific single-crystal X-ray diffraction data, including space group
and unit cell dimensions for Ethyl indole-5-carboxylate, is not publicly available in the
surveyed scientific literature. Crystallographic data is available for structurally related
compounds such as Ethyl 1H-indole-2-carboxylate, but this information is not directly
transferable.
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Experimental Protocols

Detailed experimental protocols for the physical characterization of Ethyl indole-5-carboxylate
are not extensively published. However, standard methodologies for organic compounds can
be applied.

Melting Point Determination by Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a highly accurate method for determining the melting point
and purity of a crystalline compound.

Principle: DSC measures the difference in heat flow between a sample and a reference as a
function of temperature. As the sample melts, it absorbs energy, resulting in an endothermic
peak on the DSC thermogram. The onset temperature of this peak is typically reported as the
melting point.

General Protocol:

A small, accurately weighed sample (typically 1-5 mg) of Ethyl indole-5-carboxylate
crystals is hermetically sealed in an aluminum pan.

e An empty sealed pan is used as a reference.
e The sample and reference pans are placed in the DSC instrument.

e The temperature is increased at a constant rate (e.g., 10 °C/min) under an inert atmosphere
(e.g., nitrogen).

e The heat flow to the sample is recorded as a function of temperature.

e The melting point is determined from the resulting thermogram, typically as the extrapolated
onset temperature of the melting endotherm. The purity can also be estimated from the
shape of the melting peak using the van't Hoff equation.[4][5]

Solubility Determination (Visual Method)

A gualitative assessment of solubility can be performed through visual inspection.
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General Protocol:
e Add a small, known amount of Ethyl indole-5-carboxylate to a test tube.

o Add a measured volume of the desired solvent (e.g., water, ethanol, dichloromethane) in
incremental portions.

o After each addition, agitate the mixture vigorously (e.g., using a vortex mixer) for a set
period.

 Visually inspect the solution for the presence of undissolved solid against a dark background.

o The compound is considered soluble if a clear solution is formed. The approximate solubility
can be expressed in terms of mg/mL.

Single-Crystal X-ray Diffraction

To obtain definitive crystallographic data, single crystals of Ethyl indole-5-carboxylate are
required.

Principle: This technique involves irradiating a single crystal with X-rays and analyzing the
resulting diffraction pattern. The pattern provides detailed information about the three-
dimensional arrangement of atoms within the crystal lattice.[6]

General Protocol for Crystal Growth:

e Dissolve Ethyl indole-5-carboxylate in a suitable solvent or a mixture of solvents in which it
is moderately soluble.

o Slowly evaporate the solvent at a constant temperature. This can be achieved by leaving the
solution in a loosely covered container in a vibration-free environment.

 Alternatively, slow cooling of a saturated solution can be employed.

e Once crystals of sufficient size and quality have formed, they can be mounted for X-ray
diffraction analysis.[7]

Data Collection and Structure Refinement:
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e Asuitable single crystal is mounted on a goniometer in the X-ray diffractometer.

e The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations.

e The crystal is exposed to a monochromatic X-ray beam, and the diffraction data are collected

on a detector.

e The collected data are then processed to determine the unit cell parameters, space group,

and the three-dimensional atomic coordinates.

Visual Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the physical characterization of Ethyl

indole-5-carboxylate crystals.
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Caption: Workflow for the Physical Characterization of Crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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